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Compound of Interest

Compound Name: SP-141

Cat. No.: B15582059 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, a comprehensive understanding of safety and handling procedures for chemical

compounds is paramount. This document provides crucial safety and logistical information for

the handling of SP-141, outlining operational and disposal plans to ensure a safe laboratory

environment.

Chemical Identification and Hazards
SP-141 is a chemical compound used in laboratory research.[1][2] It is important to note that

different suppliers may provide slightly different safety information and hazard classifications.

For instance, one formulation of SP-141 is identified as causing skin and eye irritation, as well

as respiratory tract irritation.[1] Another formulation, SP-141 hydrochloride, is described as

harmful if swallowed and very toxic to aquatic life with long-lasting effects.[2] Always refer to the

specific Safety Data Sheet (SDS) provided by the supplier for the exact material you are

handling.

Personal Protective Equipment (PPE)
Consistent across safety data sheets is the requirement for comprehensive personal protective

equipment to minimize exposure and ensure personal safety.[1][2][3]
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields.

To protect against splashes

and airborne particles.[1][2]

Hand Protection
Protective gloves (e.g.,

chemical-resistant).
To prevent skin contact.[1][2]

Skin and Body Protection
Impervious clothing, such as a

lab coat.

To protect the skin from

exposure.[1][2]

Respiratory Protection

A suitable respirator should be

used when handling the

powder form or if ventilation is

inadequate.

To prevent inhalation of dust or

aerosols.[1][2]

Safe Handling and Storage
Proper handling and storage are critical to maintaining the integrity of SP-141 and ensuring the

safety of laboratory personnel.

Aspect Procedure

Handling

Avoid contact with skin, eyes, and clothing.[1][2]

Avoid the formation of dust and aerosols.[1][2]

Use only in a well-ventilated area or in a

chemical fume hood.[1][2][4] Do not eat, drink,

or smoke in areas where SP-141 is handled.[2]

Wash hands thoroughly after handling.[1]

Storage

Keep the container tightly sealed.[1][2] Store in

a cool, well-ventilated area.[1][2] Protect from

direct sunlight and sources of ignition.[1][2]

Recommended storage temperature is -20°C for

the powder form.[1][2]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[1][2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] Remove contaminated

clothing and shoes.[1][2] Seek medical attention

if irritation persists.[1][2]

Inhalation

Remove the individual from the area of

exposure to fresh air.[1][2] If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration.[1] Seek immediate medical

attention.[1][2]

Ingestion

Do NOT induce vomiting.[1][2] Wash out the

mouth with water.[1][2] Seek immediate medical

attention.[1][2]

Experimental Protocols
While specific experimental protocols involving SP-141 are proprietary to individual research

endeavors, the general handling procedures outlined in this document should be integrated into

any laboratory-specific Standard Operating Procedure (SOP). Adherence to these guidelines is

a critical component of safe and reproducible research.

Visualizing Safety Workflows
To further clarify procedural steps, the following diagrams illustrate key safety and handling

workflows for SP-141.
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Caption: Standard operating procedure for handling SP-141.
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Caption: Logical workflow for responding to an SP-141 spill.
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All waste materials contaminated with SP-141 must be treated as hazardous waste.

Waste Collection: Collect all contaminated materials, including absorbent pads, used PPE,

and empty containers, in a designated and clearly labeled hazardous waste container.

Disposal: Dispose of the hazardous waste in accordance with all applicable local, state, and

federal regulations.[1][2] Do not dispose of SP-141 down the drain or in the regular trash.[1]

[2] Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste disposal procedures.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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